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Compound of Interest

Compound Name: Hexamethylenimine-d4

Cat. No.: B13429949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

proposed synthesis route for Hexamethylenimine-d4. This deuterated analog of

Hexamethylenimine is a valuable tool in various research applications, particularly in

mechanistic studies and as an internal standard in mass spectrometry-based analyses.

Chemical Properties
Quantitative data for Hexamethylenimine is summarized below. The properties of

Hexamethylenimine-d4 are expected to be very similar, with the primary difference being its

molecular weight due to the four deuterium atoms.
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Property
Hexamethyleneimi
ne

Hexamethylenimin
e-d4 (Estimated)

Reference

Molecular Formula C₆H₁₃N C₆H₉D₄N

Molecular Weight 99.17 g/mol 103.20 g/mol

Appearance Colorless liquid Colorless liquid [1][2]

Odor Ammonia-like Ammonia-like [1]

Melting Point -37 °C ~ -37 °C

Boiling Point 138 °C at 749 mmHg ~ 138 °C

Density 0.88 g/mL at 25 °C
Slightly higher than

0.88 g/mL at 25 °C

Flash Point
18 °C (64.4 °F) -

closed cup
~ 18 °C

Solubility in Water Complete Complete

Vapor Pressure 7.4 mmHg at 21.1 °C
~ 7.4 mmHg at 21.1

°C

Refractive Index n20/D 1.466 ~ 1.466

Synthesis of Hexamethylenimine-d4
While a specific, documented synthesis for Hexamethylenimine-d4 is not readily available in

the reviewed literature, a plausible and efficient method can be adapted from established

protocols for the deuteration of cyclic amines. The following proposed experimental protocol is

based on a ruthenium-catalyzed hydrogen-deuterium exchange reaction using deuterium oxide

(D₂O) as the deuterium source. This method is advantageous due to its high potential for

deuterium incorporation and the use of a readily available deuterium source.

Proposed Experimental Protocol: Ruthenium-Catalyzed
H/D Exchange
Materials:
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Hexamethyleneimine (≥98% purity)

[{(η⁶-p-cymene)RuCl}₂(μ-H-μ-Cl)] (Ruthenium catalyst)

Deuterium oxide (D₂O, 99.9 atom % D)

Anhydrous toluene

Inert gas (Argon or Nitrogen)

Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add Hexamethyleneimine

(1.0 mmol), the ruthenium catalyst (0.01 mmol, 1 mol%), and anhydrous toluene (5 mL).

Addition of Deuterium Source: Add deuterium oxide (D₂O, 10 mmol) to the reaction mixture.

Reaction Conditions: The flask is sealed and the mixture is stirred vigorously at a

temperature of 120 °C for 24 hours.

Work-up: After cooling to room temperature, the reaction mixture is diluted with diethyl ether

and washed with brine. The organic layer is separated, dried over anhydrous sodium sulfate,

and filtered.

Purification: The solvent is removed under reduced pressure, and the resulting crude product

is purified by distillation to yield Hexamethylenimine-d4.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm the structure and determine the extent of deuterium incorporation.

Synthesis Pathway
The following diagram illustrates the proposed catalytic cycle for the synthesis of

Hexamethylenimine-d4.
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Catalytic Cycle Overall Reaction
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Caption: Proposed catalytic cycle for the synthesis of Hexamethylenimine-d4.
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Safety Information
Hexamethyleneimine is a flammable liquid and is harmful if swallowed or in contact with skin. It

causes severe skin burns and eye damage and may cause respiratory irritation. It is also

harmful to aquatic life. Appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn at all times when handling this chemical. All

manipulations should be performed in a well-ventilated fume hood. For detailed safety

information, consult the Safety Data Sheet (SDS) for Hexamethyleneimine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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